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phenylbenzenesulfonamide

Cat. No.: B2559606 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis of 3-cyano-N-
phenylbenzenesulfonamide, a valuable building block in medicinal chemistry and materials

science. The document details a reliable synthetic protocol, presents key quantitative data in a

structured format, and includes a visual representation of the reaction pathway.

Synthesis Protocol
The synthesis of 3-cyano-N-phenylbenzenesulfonamide is achieved through the reaction of

3-cyanobenzenesulfonyl chloride with aniline in the presence of a base. A general and widely

applicable method is outlined below.

Experimental Procedure
A mixture of 3-cyanobenzenesulfonyl chloride (1.0 eq.), aniline (1.1 eq.), and pyridine (3.1 eq.)

is stirred in anhydrous dichloromethane at room temperature overnight. Upon completion of the

reaction, the solvent is removed under reduced pressure. The resulting crude product can then

be purified by flash column chromatography using dichloromethane as the eluent or by

recrystallization from a solvent system such as ethyl acetate/hexane or toluene to yield the

pure 3-cyano-N-phenylbenzenesulfonamide.[1]

Quantitative Data
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The following table summarizes the key quantitative data for the synthesis and characterization

of 3-cyano-N-phenylbenzenesulfonamide.

Parameter Value Reference

Reactants

3-Cyanobenzenesulfonyl

chloride
1.0 eq. [1]

Aniline 1.1 eq. [1]

Pyridine 3.1 eq. [1]

Reaction Conditions

Solvent Anhydrous Dichloromethane [1]

Temperature Room Temperature [1]

Reaction Time Overnight [1]

Product Characterization

Molecular Formula C₁₃H₁₀N₂O₂S

Molecular Weight 258.29 g/mol

Physical Appearance Solid

Note: Specific yield and melting point data from a peer-reviewed scientific journal are not

readily available in the searched literature. Researchers should expect to optimize the reaction

and purification conditions to achieve the best possible yield and purity.

Reaction Pathway
The synthesis proceeds via a nucleophilic substitution reaction at the sulfonyl chloride group.
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Caption: Reaction scheme for the synthesis of 3-cyano-N-phenylbenzenesulfonamide.

Experimental Workflow
The following diagram illustrates the logical flow of the experimental procedure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2559606#3-cyano-n-phenylbenzenesulfonamide-
synthesis-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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